Cas no 1204413-49-9 (N-(5-(Benzyloxy)pyridin-2-yl)acetamide)

• Product Name: N-(5-(Benzyloxy)pyridin-2-yl)acetamide
• CAS No: 1204413-49-9
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 2891014
• PubChem ID: 44598083
• Update Time: 2025-06-22

N-(5-(Benzyloxy)pyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(Benzyloxy)pyridin-2-yl)acetamide
• 1204413-49-9

• Inchi： 1S/C14H14N2O2/c1-11(17)16-14-8-7-13(9-15-14)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,15,16,17)
• InChI Key： JZPLSKLVGWKHMO-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C=C1)NC(C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.105527694Da
• Monoisotopic Mass: 242.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Additional information on N-(5-(Benzyloxy)pyridin-2-yl)acetamide

Introduction to N-(5-(Benzyloxypyridin-2-yl)acetamide) and Its Significance in Modern Chemical Biology

N-(5-(Benzyloxypyridin-2-yl)acetamide), with the CAS number 1204413-49-9, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in both academic and industrial settings. The Benzyloxypyridin-2-yl moiety, in particular, is a key feature that contributes to its distinctive chemical and biological characteristics, offering a rich scaffold for further derivatization and exploration.

The chemical structure of N-(5-(Benzyloxypyridin-2-yl)acetamide) consists of a pyridine ring substituted with a Benzyloxy group at the 5-position and an acetamide moiety at the 2-position. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for interactions with various biological targets. The pyridine ring is a well-known pharmacophore in medicinal chemistry, frequently found in numerous drugs due to its ability to engage in hydrogen bonding and π-stacking interactions with biological macromolecules.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. N-(5-(Benzyloxypyridin-2-yl)acetamide) has emerged as a compound of interest in this context, primarily due to its potential to interact with proteins and enzymes involved in these pathways. For instance, studies have suggested that the Benzyloxypyridin-2-yl moiety can serve as a binding site for specific residues on target proteins, thereby modulating their activity.

The acetamide group in N-(5-(Benzyloxypyridin-2-yl)acetamide) also plays a crucial role in determining its biological behavior. Acetamides are known to be versatile pharmacophores that can participate in hydrogen bonding interactions, which are essential for the binding affinity of small molecules to their targets. This feature makes N-(5-(Benzyloxypyridin-2-yl)acetamide) a promising candidate for further development as an inhibitor or modulator of enzyme activity.

Furthermore, the compound's solubility and stability under various conditions make it suitable for both in vitro and in vivo studies. These properties are critical for assessing its potential as a lead compound in drug discovery pipelines. Researchers have leveraged computational methods such as molecular docking and molecular dynamics simulations to predict how N-(5-(Benzyloxypyridin-2-yl)acetamide) might interact with biological targets. These studies have provided valuable insights into its binding mode and have helped guide the design of more potent derivatives.

In terms of synthetic chemistry, N-(5-(Benzyloxypyridin-2-yl)acetamide) can be synthesized through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the reaction of 5-bromo-pyridine with benzyl alcohol followed by nucleophilic substitution with acetamide derivatives. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the Benzyloxy group more efficiently. These synthetic strategies highlight the flexibility of modern organic chemistry in constructing complex molecules like N-(5-(Benzyloxypyridin-2-yl)acetamide).

The biological evaluation of N-(5-(Benzyloxypyridin-2-yl)acetamide) has revealed several interesting findings. Preliminary assays have shown that it exhibits inhibitory activity against certain enzymes implicated in disease pathways. For example, studies have demonstrated its potential as an inhibitor of kinases, which are overactive in many cancers. The exact mechanism of action remains under investigation, but it is believed that the compound's ability to bind to the active site of these enzymes disrupts their normal function.

The development of N-(5-(Benzyloxypyridin-2-yl)acetamide) also aligns with broader trends in drug discovery towards more targeted therapies. By designing molecules that selectively interact with specific biological targets, researchers aim to minimize side effects and improve therapeutic outcomes. The unique structural features of this compound make it an attractive candidate for further optimization into a drug candidate.

In conclusion, N-(5-(Benzyloxypyridin-2-yl)acetamide), CAS number 1204413-49-9, is a compound with significant potential in chemical biology and drug discovery. Its distinctive structure, characterized by the presence of a Benzyloxypyridin-2-yl moiety and an acetamide group, makes it a versatile scaffold for further exploration. The compound's ability to interact with biological targets suggests applications in modulating disease-related pathways. As research continues to uncover new applications for this molecule, it is likely to remain a focal point in both academic and industrial research efforts.